- Preparation of substituted pyrazolo[1,5-a]pyridines as inhibitors of FGFR tyrosine kinases for the treatment of FGFRs-mediated diseases, World Intellectual Property Organization, , ,
Cas no 939400-34-7 (trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid)
Technical Introduction:
trans-3-(tert-Butoxycarbonylamino)cyclobutanecarboxylic acid is a protected cyclic β-amino acid derivative, featuring a trans-configured cyclobutane ring with a Boc-protected amine and a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis and medicinal chemistry, particularly for the construction of peptidomimetics and constrained analogs. The tert-butoxycarbonyl (Boc) group ensures selective deprotection under mild acidic conditions, while the rigid cyclobutane scaffold imparts conformational restraint, enhancing target selectivity in drug design. Its high purity and stability make it suitable for applications in peptide modification and small-molecule development. The carboxyl group further allows for coupling reactions, enabling modular incorporation into complex architectures.
939400-34-7 structure
Product Name:trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid
CAS No:939400-34-7
MF:C10H17NO4
MW:215.24628329277
MDL:MFCD06657681
CID:1000395
PubChem ID:24720963
Update Time:2025-06-07
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- trans-3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
- (trans)-3-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid
- trans-3-(tert-Butoxycarbonylamino) cyclobutanecarboxylic acid
- TRANS-3-(TERT-BUTOXYCARBONYLAMINO)CYCLOBUTANECARBOXYLIC ACID
- cis-3-(tert-Butoxycarbonylamino)cyclobutanecarboxylic acid
- 3-(tert-Butoxycarbonylamino)cyclobutanecarboxylic acid
- 3-(Boc-amino)cyclobutanecarboxylic Acid
- 3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
- cis-3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
- cis-3-(Boc-amino)cyclobutanecarboxylic Acid
- 3-{[(tert-butoxy)carbon
- trans-3-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclobutanecarboxylic acid (ACI)
- trans-3-[(tert-Butoxycarbonyl)amino]cyclobutanecarboxylic acid
- CS-W021751
- J-525002
- 3-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-1-cyclobutanecarboxylic acid
- trans-3-(Boc-amino)cyclobutane-1-carboxylic acid
- SCHEMBL668998
- cis-3-(Boc-amino)cyclobutane-1-carboxylic acid
- AKOS015841370
- CS-W022613
- (1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
- 3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
- 3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
- MFCD09864181
- A845025
- AKOS015949254
- EN300-88035
- SCHEMBL10205784
- cis-3-[(tert-Butoxycarbonyl)amino]cyclobutanecarboxylic acid
- SCHEMBL15499602
- EN300-71871
- trans-3-(t-Butoxycarbonylamino)cyclobutanecarboxylic acid
- DTXSID50915397
- MFCD06657681
- MFCD06657680
- AS-33462
- 3-{[tert-Butoxy(hydroxy)methylidene]amino}cyclobutane-1-carboxylic acid
- 1008773-79-2
- PB23702
- (1r,3r)-3-[(tert-butoxycarbonyl)amino]cyclobutane-1-carboxylic acid
- J-520076
- SY023655
- SY028408
- J-510989
- 3-(Boc-amino)cyclobutane-1-carboxylic acid
- cis-3-(t-Butoxycarbonylamino)cyclobutanecarboxylic acid
- SCHEMBL668997
- SCHEMBL758581
- CS-0047808
- AKOS015841487
- 946152-72-3
- PB30834
- DB-372107
- cis-3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylicacid
- SY028409
- 939400-34-7
- DA-19664
- EN300-101709
- trans-3-tert-Butoxycarbonylamino-cyclobutanecarboxylic acid
- PB26190
- (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
- KLCYDBAYYYVNFM-KNVOCYPGSA-N
- trans-3-(BOC-amino)cyclobutanecarboxylic acid
- KLCYDBAYYYVNFM-LJGSYFOKSA-N
- CYCLOBUTANECARBOXYLIC ACID, 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-, CIS-
- AS-42931
- DS-17302
- trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid
-
- MDL： MFCD06657681
- Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-7-4-6(5-7)8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7-
- InChI Key： KLCYDBAYYYVNFM-LJGSYFOKSA-N
- SMILES： N([C@@H]1C[C@@H](C(=O)O)C1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 215.11575802g/mol
- Monoisotopic Mass: 215.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6
- XLogP3: 1
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068591-250mg |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | >95% | 250mg |
7688CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 068591-500mg |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | >95% | 500mg |
13086CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B0236-500mg |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | >95% | 500mg |
1140CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B0236-5g |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | >95% | 5g |
4488CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B0236-1g |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | >95% | 1g |
1496CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MO064-5g |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | 98% | 5g |
3970CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MO064-1g |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | 98% | 1g |
755.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MO064-200mg |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | 98% | 200mg |
184.0CNY | 2021-07-13 | |
| Chemenu | CM109128-5g |
trans-3-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | 95+% | 5g |
$275 | 2021-08-06 | |
| Chemenu | CM109128-10g |
trans-3-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid |
939400-34-7 | 95+% | 10g |
$440 | 2021-08-06 |
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 12 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
Reference
- LSD1 inhibitor and preparation method and application thereof, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Compounds and methods for treating Friedreich's ataxia, World Intellectual Property Organization, , ,
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Raw materials
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Preparation Products
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:939400-34-7)trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid
Order Number:A859618
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:19
Price ($):443.0
Email:sales@amadischem.com
trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:939400-34-7)trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid
Purity:99%
Quantity:25g
Price ($):443.0